Cas no 681437-33-2 (ethyl 3-cyano-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 3-cyano-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 681437-33-2
• MF: C₂₅H₂₄N₄O₅S₂
• MW: 524.611863136292
• CID: 6588615
• PubChem ID: 4225795
• Update Time: 2025-07-18

ethyl 3-cyano-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cyano-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• 681437-33-2
• F0539-1844
• ethyl 3-cyano-2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
• Oprea1_350159
• AKOS024581725
• ethyl 3-cyano-2-{4-[methyl(phenyl)sulfamoyl]benzamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• ethyl 3-cyano-2-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate

• Inchi： 1S/C25H24N4O5S2/c1-3-34-25(31)29-14-13-20-21(15-26)24(35-22(20)16-29)27-23(30)17-9-11-19(12-10-17)36(32,33)28(2)18-7-5-4-6-8-18/h4-12H,3,13-14,16H2,1-2H3,(H,27,30)
• InChI Key： GUOURSWWOLZZNB-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CN(C(=O)OCC)CC2)NC(C1C=CC(=CC=1)S(N(C)C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 524.11881223g/mol
• Monoisotopic Mass: 524.11881223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 947
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 156Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on ethyl 3-cyano-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Comprehensive Overview of Ethyl 3-cyano-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 681437-33-2)

The compound ethyl 3-cyano-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 681437-33-2) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a thieno[2,3-c]pyridine core, a cyano group, and a sulfamoylbenzamido moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel heterocyclic compounds like ethyl 3-cyano-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate has surged due to their versatility in medicinal chemistry. This compound's unique sulfonamide and ester functionalities contribute to its potential as a scaffold for designing new therapeutics. For instance, its structural analogs have shown promise in targeting inflammatory and metabolic disorders, aligning with current trends in precision medicine and personalized healthcare.

The synthesis of CAS No. 681437-33-2 involves multi-step organic reactions, including condensation and cyclization processes, which are critical for achieving high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize this compound, ensuring its suitability for research and development. Given the growing emphasis on green chemistry, scientists are also investigating eco-friendly synthetic routes to produce derivatives of this molecule with minimal environmental impact.

From an industrial perspective, ethyl 3-cyano-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate is gaining attention for its potential applications in crop protection. Its structural features, such as the thienopyridine ring, may offer novel modes of action against pests and pathogens, addressing the global need for sustainable agricultural solutions. This aligns with the increasing consumer demand for safer and more effective agrochemicals.

In the realm of computational chemistry, molecular docking studies of CAS No. 681437-33-2 have provided insights into its binding affinity with various biological targets. Such in silico analyses are invaluable for accelerating drug discovery pipelines, reducing costs, and minimizing experimental trials. As AI and machine learning continue to revolutionize pharmaceutical research, compounds like this are likely to play a pivotal role in virtual screening campaigns.

Safety and regulatory compliance are paramount when handling ethyl 3-cyano-2-{4-methyl(phenyl)sulfamoylbenzamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate. While it is not classified as hazardous under standard guidelines, proper laboratory practices must be followed to ensure safe usage. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to institutional protocols when working with this compound.

Looking ahead, the exploration of CAS No. 681437-33-2 and its derivatives is expected to expand, driven by interdisciplinary collaborations between chemists, biologists, and data scientists. Its potential applications in drug delivery systems and biomaterials further underscore its relevance in cutting-edge research. As the scientific community continues to unravel its properties, this compound may emerge as a cornerstone in the development of next-generation therapeutics and functional materials.